2,7-diamino-4-(1-phenylethyl)-4H-chromene-3-carbonitrile

• IUPAC Name: 2,7-diamino-4-(1-phenylethyl)-4H-chromene-3-carbonitrile
• InChI: InChI=1S/C18H17N3O/c1-11(12-5-3-2-4-6-12)17-14-8-7-13(20)9-16(14)22-18(21)15(17)10-19/h2-9,11,17H,20-21H2,1H3
• InChI Key: VYSXFKKNTHCCMU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1C2=C(C=C(C=C2)N)OC(=C1C#N)N)C3=CC=CC=C3
• Molecular Formula: C18H17N3O
• Molecular Weight: 291.3 g/mol

Description

2,7-diamino-4-(1-phenylethyl)-4H-chromene-3-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a derivative of chromene and has a unique chemical structure that makes it an interesting subject for scientific investigation.

Mechanism of Action

The mechanism of action of 2,7-diamino-4-(1-phenylethyl)-4H-chromene-3-carbonitrile is not fully understood. However, it is believed that the compound interacts with specific targets in cells and tissues, leading to various physiological and biochemical effects.
Biochemical and Physiological Effects:
Studies have shown that 2,7-diamino-4-(1-phenylethyl)-4H-chromene-3-carbonitrile has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and modulate the expression of genes involved in cell proliferation and differentiation. The compound has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2,7-diamino-4-(1-phenylethyl)-4H-chromene-3-carbonitrile is its unique chemical structure, which makes it an interesting subject for scientific investigation. The compound is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of the compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2,7-diamino-4-(1-phenylethyl)-4H-chromene-3-carbonitrile. One area of research is the development of new synthetic methods to improve the yield and purity of the compound. Another area of research is the investigation of its potential applications in drug discovery and development. The compound's fluorescence properties also make it a promising candidate for use in imaging and diagnostic applications. Finally, further research is needed to fully understand the mechanism of action and physiological effects of the compound.

Synthesis Methods

The synthesis of 2,7-diamino-4-(1-phenylethyl)-4H-chromene-3-carbonitrile involves the reaction of 4-hydroxycoumarin with 1-phenylethylamine and potassium cyanide. The reaction takes place in the presence of a suitable solvent and a catalyst. The yield of the compound can be improved by optimizing the reaction conditions.

Scientific Research Applications

2,7-diamino-4-(1-phenylethyl)-4H-chromene-3-carbonitrile has been extensively studied for its potential applications in various research fields. One of the major areas of research is its use as a fluorescent probe for detecting metal ions. The compound has also been investigated for its anti-tumor activity and as a potential therapeutic agent for various diseases.